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Compound of Interest

Compound Name: 5-Oxopentanoic acid

CAS No.: 5746-02-1

Cat. No.: B1212613

Get Quote

This guide provides essential safety protocols and logistical information for the handling and

disposal of 5-Oxopentanoic acid, tailored for researchers, scientists, and professionals in drug

development. The following procedural guidance is designed to ensure safe laboratory

practices.

Hazard Identification
5-Oxopentanoic acid is recognized as a chemical that requires careful handling due to its

potential health effects. The primary hazards associated with this compound are:

Serious Eye Irritation: Contact with the eyes can cause significant irritation.[1]

Skin Irritation: May cause skin irritation upon contact.[2][3][4]

Respiratory Tract Irritation: Inhalation of dust or vapors may lead to respiratory irritation.[2][3]

[4]

Currently, there are no established occupational exposure limits (OELs) for 5-Oxopentanoic
acid.[5][6] Therefore, it is crucial to handle this chemical with a high degree of caution and to
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use engineering controls and personal protective equipment to minimize any potential

exposure.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling 5-Oxopentanoic acid to

determine the appropriate level of PPE required. The selection of PPE is dependent on the

specific laboratory procedures, the quantity of the substance being handled, and the potential

for exposure.

Summary of Recommended Personal Protective Equipment

Operation
Eye/Face
Protection

Skin Protection
Respiratory
Protection

Low-volume handling

in a fume hood

Safety glasses with

side shields

Nitrile or neoprene

gloves, Lab coat
Not generally required

High-volume handling

or risk of splash

Chemical safety

goggles and a face

shield

Chemical-resistant

gloves (Butyl rubber

recommended),

Chemical-resistant

apron or coveralls

Air-purifying respirator

with appropriate

cartridges if

vapors/aerosols are

generated

Handling of

solid/powder form

Safety glasses with

side shields

Nitrile or neoprene

gloves, Lab coat

N95 or higher-rated

respirator to prevent

dust inhalation

Emergency (e.g.,

large spill)

Chemical safety

goggles and a face

shield

Heavy-duty chemical-

resistant gloves, Full

chemical-resistant suit

Self-contained

breathing apparatus

(SCBA)

Detailed PPE Specifications:

Eye and Face Protection: At a minimum, safety glasses with side shields should be worn.[1]

For operations with a higher risk of splashing, chemical safety goggles and a face shield are

necessary.[1]

Skin Protection:
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Gloves: Chemical-resistant gloves are mandatory. While specific breakthrough time data

for 5-Oxopentanoic acid is not readily available, nitrile and butyl rubber gloves are

generally recommended for handling organic acids.[7] Always inspect gloves for any signs

of degradation before use and dispose of them in accordance with laboratory procedures.

[1][5]

Protective Clothing: A standard lab coat is sufficient for low-volume work. For larger

quantities or when there is a significant risk of skin contact, a chemical-resistant apron or a

complete protective suit should be worn.[5]

Respiratory Protection: All handling of 5-Oxopentanoic acid should ideally be performed in

a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation risks.

[3] If engineering controls are not sufficient to control exposure, or when handling the solid

form which can generate dust, a NIOSH-approved respirator with appropriate cartridges for

organic vapors and particulates should be used.[1][3]

Operational and Disposal Plans
Safe Handling Procedures:

Preparation: Before beginning any work, ensure that all necessary PPE is readily available

and in good condition. Locate the nearest eyewash station and safety shower.

Engineering Controls: Always handle 5-Oxopentanoic acid in a well-ventilated area. A

chemical fume hood is highly recommended for all procedures.[3]

Avoiding Contact: Take all necessary precautions to avoid direct contact with the skin and

eyes, and to prevent the inhalation of dust or vapors.[1]

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.

[5] Contaminated clothing should be removed immediately and laundered before reuse.

Emergency Procedures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, while holding the eyelids open. Seek immediate medical attention.[5]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[5]

Spills: For small spills, absorb the material with an inert, non-combustible absorbent such as

sand or vermiculite. Place the absorbed material into a designated chemical waste container.

For large spills, evacuate the area and contact the institution's environmental health and

safety (EHS) department.[3]

Disposal Plan:

All waste containing 5-Oxopentanoic acid, including contaminated lab materials, should be

treated as hazardous waste.

Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible

container.

Storage: Store the waste container in a designated hazardous waste accumulation area that

is secure and well-ventilated.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal company. Do not dispose of 5-Oxopentanoic
acid down the drain.[1][5] While neutralization is a potential disposal method for some acids,

it should only be performed by trained personnel following established and approved

protocols.[3]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 5-Oxopentanoic
acid, from initial assessment to final disposal.
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Workflow for Safe Handling of 5-Oxopentanoic Acid

Preparation

Handling Procedure

Post-Handling Waste Disposal

Emergency Response
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Gather Appropriate PPE

Locate Eyewash & Safety Shower

Use Chemical Fume Hood

Wear Required PPE

Handle 5-Oxopentanoic Acid

Decontaminate Work Area Collect in Labeled Container

Wash Hands Thoroughly Store in Designated Area

Dispose via EHS/Licensed Contractor

Spill Occurs

Small Spill: Absorb & Collect Large Spill: Evacuate & Notify EHS

Personal Exposure

Skin/Eye: Flush with Water Inhalation: Move to Fresh Air

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 5-Oxopentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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